Cas no 54269-63-5 ((E)-2,3-Dichlorobut-2-enenitrile)
54269-63-5 structure
Product Name:(E)-2,3-Dichlorobut-2-enenitrile
CAS No:54269-63-5
MF:C4H3Cl2N
MW:135.979318857193
CID:2184701
Update Time:2023-08-05
(E)-2,3-Dichlorobut-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (E)-2,3-dichloro-2-butenenitrile
- (E)-2,3-Dichlorobut-2-enenitrile
-
- Inchi: 1S/C4H3Cl2N/c1-3(5)4(6)2-7/h1H3/b4-3+
- InChI Key: LLMGNUJIUCTHQQ-ONEGZZNKSA-N
- SMILES: Cl/C(=C(\C#N)/Cl)/C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 139
- Topological Polar Surface Area: 23.8
(E)-2,3-Dichlorobut-2-enenitrile Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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